Cas no 2171665-48-6 (1-(piperidine-1-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(piperidine-1-carbonyl)azetidine-2-carboxamide
• CAS No: 2171665-48-6
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6128323
• PubChem ID: 165508966
• Update Time: 2025-06-25

1-(piperidine-1-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(piperidine-1-carbonyl)azetidine-2-carboxamide
• EN300-1282045
• 2171665-48-6

• Inchi： 1S/C10H17N3O2/c11-9(14)8-4-7-13(8)10(15)12-5-2-1-3-6-12/h8H,1-7H2,(H2,11,14)
• InChI Key： UFLOTTAHASGEOI-UHFFFAOYSA-N
• SMILES： O=C(N1CCCCC1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-(piperidine-1-carbonyl)azetidine-2-carboxamide

Professional Introduction to Compound with CAS No. 2171665-48-6 and Product Name: 1-(piperidine-1-carbonyl)azetidine-2-carboxamide

The compound with the CAS number 2171665-48-6 and the product name 1-(piperidine-1-carbonyl)azetidine-2-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 1-(piperidine-1-carbonyl)azetidine-2-carboxamide incorporates key pharmacophoric elements that are highly relevant to contemporary drug discovery efforts.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing nitrogen-rich scaffolds, due to their diverse biological activities. The presence of both piperidine and azetidine rings in 1-(piperidine-1-carbonyl)azetidine-2-carboxamide endows it with a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. This compound has been extensively studied for its potential role in modulating various cellular pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of 1-(piperidine-1-carbonyl)azetidine-2-carboxamide is its versatility in chemical modification. The carboxamide functional group provides a versatile handle for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological properties. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can lead to significant alterations in pharmacological activity.

Recent advancements in computational chemistry have enabled more efficient and accurate predictions of the biological behavior of such compounds. By leveraging cutting-edge molecular modeling techniques, researchers have been able to gain insights into the interactions between 1-(piperidine-1-carbonyl)azetidine-2-carboxamide and its target proteins. These studies have revealed that the compound exhibits high binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

The synthesis of 1-(piperidine-1-carbonyl)azetidine-2-carboxamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthetic route employed to produce this compound showcases the ability to construct complex molecular frameworks with high precision. This synthetic strategy has not only yielded a valuable building block for drug discovery but also provided insights into more efficient synthetic methodologies that can be applied to other nitrogen-containing heterocycles.

In addition to its synthetic significance, 1-(piperidine-1-carbonyl)azetidine-2-carboxamide has been investigated for its potential role in addressing various diseases. Preliminary studies have suggested that this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. These findings are particularly exciting given the growing demand for novel therapeutic agents that can address unmet medical needs. Further preclinical studies are warranted to fully elucidate the therapeutic potential of this compound and its derivatives.

The development of new drugs is often a lengthy and resource-intensive process, but compounds like 1-(piperidine-1-carbonyl)azetidine-2-carboxamide offer hope for expediting this process through innovative approaches. By integrating traditional wet chemistry with modern computational methods, researchers can accelerate the identification and optimization of lead compounds. This interdisciplinary approach not only enhances efficiency but also reduces costs associated with drug development.

The regulatory landscape for new drug approvals continues to evolve, necessitating rigorous testing and documentation to ensure safety and efficacy. However, compounds derived from well-characterized scaffolds like 1-(piperidine-1-carbonyl)azetidine-2-carboxamide may benefit from existing knowledge regarding their biological behavior, potentially streamlining the regulatory approval process. This is particularly relevant in light of recent initiatives aimed at expediting access to new treatments for patients worldwide.

As our understanding of complex biological systems continues to grow, so does the demand for sophisticated chemical tools to probe these systems. Compounds such as 1-(piperidine-1-carbonyl)azetidine-2-carboxamide serve as invaluable tools for researchers seeking to unravel the mechanisms underlying various diseases. By providing selective modulators of key biological pathways, these compounds enable more precise investigations into disease pathogenesis and therapeutic intervention.

In conclusion, 1-(piperidine-1-carbonyl)azetidine-2-carboxamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features, synthetic accessibility, and promising biological activities make it a compelling candidate for further research and development. As we continue to explore new frontiers in drug discovery, compounds like this will play an increasingly important role in addressing some of society's most pressing health challenges.